4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(4-nitrophenyl)benzamide

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C24H22N2O5/c1-24(2)14-18-4-3-5-21(22(18)31-24)30-15-16-6-8-17(9-7-16)23(27)25-19-10-12-20(13-11-19)26(28)29/h3-13H,14-15H2,1-2H3,(H,25,27)
• InChI Key: NVSSJCPDWMPDJI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

The compound contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring attached to a benzamide group via an ether linkage. The benzofuran ring is substituted with two methyl groups at the 2-position.

Future Directions

Benzofuran derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore the potential applications of this compound in fields such as drug discovery, particularly in the development of new antimicrobial agents.

Mechanism of Action

Target of Action

The compound contains a2,2-dimethyl-2,3-dihydrobenzofuran moiety , which is a structural motif found in various bioactive molecules

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. The presence of the 2,2-dimethyl-2,3-dihydrobenzofuran moiety suggests that it may interact with biological targets in a manner similar to other compounds containing this structural feature

Biochemical Pathways

Given the structural similarity to other 2,2-dimethyl-2,3-dihydrobenzofuran derivatives , it is plausible that it may influence similar biochemical pathways. More research is needed to confirm this hypothesis and to identify the exact pathways involved.

Pharmacokinetics

The compound’s solubility and stability, which are key factors influencing its bioavailability, may be inferred from related compounds .

Result of Action

Based on its structural features, it may exhibit properties similar to other 2,2-dimethyl-2,3-dihydrobenzofuran derivatives . Further experimental studies are needed to determine the specific effects of this compound on cellular and molecular levels.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility and stability can be affected by the pH and temperature of its environment . Additionally, the presence of other molecules can impact its interactions with its targets. More research is needed to fully understand how these and other environmental factors influence the action of this compound.